Cas no 2349849-89-2 ((R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic acid)

• Product Name: (R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic acid
• CAS No: 2349849-89-2
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5943753
• PubChem ID: 165992279
• Update Time: 2025-05-22

(R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2349849-89-2
• EN300-39917689
• AT39237
• rac-(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrazol-3-yl)propanoic acid
• (R)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(1H-PYRAZOL-3-YL)PROPANOIC ACID
• (R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic acid

• Inchi： 1S/C21H19N3O4/c25-20(26)19(11-13-9-10-22-24-13)23-21(27)28-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18-19H,11-12H2,(H,22,24)(H,23,27)(H,25,26)/t19-/m1/s1
• InChI Key： GFIVRGPOWWPVDJ-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1=CC=NN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.13755610g/mol
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on (R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic acid

Chemical Compound CAS No 2349849-89-2: (R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic Acid

The compound with CAS No 2349849-89-2, known as (R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and a chiral center at the R configuration. These structural features make it a valuable building block in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is particularly advantageous due to its stability under basic conditions and ease of removal under acidic conditions, making it ideal for solid-phase synthesis techniques. The presence of the pyrazole ring in this compound adds another layer of functionality, as pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, enhancing the molecule's potential for bioactivity.

The chiral center at the R configuration is critical for the compound's stereochemical properties, which are essential in drug design. Stereoisomers often exhibit vastly different pharmacokinetic profiles, and the ability to control chirality is a cornerstone of modern medicinal chemistry. This compound serves as a valuable precursor for the synthesis of enantiomerically pure compounds, which are crucial for studying biological systems and developing therapeutic agents.

Recent advancements in asymmetric synthesis have further enhanced the utility of this compound. Researchers have developed novel catalytic methods to synthesize this compound with high enantioselectivity, leveraging the unique reactivity of its functional groups. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical processes.

In terms of applications, this compound has been utilized in the development of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its role as a building block in peptide libraries has facilitated high-throughput screening efforts, accelerating drug discovery pipelines. Additionally, its structural versatility makes it a candidate for materials science applications, such as in the development of advanced polymers and coatings.

Emerging research has also explored the use of this compound in bioconjugation chemistry. The Fmoc group's reactivity allows for precise modification of biomolecules, enabling the creation of novel bioconjugates with enhanced stability and functionality. This has implications for diagnostics, where stable bioconjugates are essential for accurate detection and imaging.

Furthermore, computational studies have provided deeper insights into the molecular interactions governed by this compound's structure. Quantum mechanical calculations have elucidated the electronic distribution around the Fmoc group and pyrazole ring, offering a theoretical foundation for predicting its reactivity in various chemical environments.

In conclusion, (R)-2-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-3-(1H-pyrazol-3-YL)propanoic acid stands as a pivotal molecule in contemporary chemical research. Its unique structure combines protective functionalities with chiral centers and heterocyclic rings, making it indispensable in peptide synthesis and drug discovery. As research continues to uncover new applications and optimize synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.